Cas no 129663-13-4 (Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate)

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate structure

129663-13-4 structure

Product Name:Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate

CAS No:129663-13-4

MF:C₉H₁₁NO₄

MW:197.187942743301

MDL:MFCD00085047

CID:133836

PubChem ID:3596327

Update Time:2025-04-19

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate
- 4-Isoxazolecarboxylicacid, 5-acetyl-3-methyl-, ethyl ester
- ethyl 5-acetyl-3-methyl-1,2-oxazole-4-carboxylate
- BUTTPARK 153\57-21
- Ethyl 5-acetyl-3-methyl-1,2-oxazole-4-carboxylate, 5-Acetyl-4-(ethoxycarbonyl)-3-methylisoxazole, 5-Acetyl-4-(ethoxycarbonyl)-3-methyl-1,2-oxazole
- 129663-13-4
- SCHEMBL1641384
- AS-5134
- CS-0318623
- MFCD00085047
- InChI=1/C9H11NO4/c1-4-13-9(12)7-5(2)10-14-8(7)6(3)11/h4H2,1-3H
- DTXSID90393993
- AKOS006230440
- FT-0626116
- MDL： MFCD00085047
- Inchi： 1S/C9H11NO4/c1-4-13-9(12)7-5(2)10-14-8(7)6(3)11/h4H2,1-3H3
- InChI Key： MPDKUFZYJWTWJE-UHFFFAOYSA-N
- SMILES： O1C(C(C)=O)=C(C(=O)OCC)C(C)=N1

Computed Properties

Exact Mass: 197.06900
Monoisotopic Mass: 197.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 69.4Å²

Experimental Properties

Density: 1.176
Boiling Point: 328.1°Cat760mmHg
Flash Point: 152.2°C
Refractive Index: 1.483
PSA: 69.40000
LogP: 1.36230

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E897253-50mg	Ethyl 5-Acetyl-3-methylisoxazole-4-carboxylate	129663-13-4		50mg	$ 50.00	2022-06-05
TRC	E897253-100mg	Ethyl 5-Acetyl-3-methylisoxazole-4-carboxylate	129663-13-4		100mg	$ 95.00	2022-06-05
TRC	E897253-500mg	Ethyl 5-Acetyl-3-methylisoxazole-4-carboxylate	129663-13-4		500mg	$ 320.00	2022-06-05
Chemenu	CM373847-1g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate	129663-13-4	95%+	1g	$113	2024-08-02
Chemenu	CM373847-5g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate	129663-13-4	95%+	5g	$414	2024-08-02
abcr	AB243914-1 g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate	129663-13-4		1g	€212.00	2023-06-22
abcr	AB243914-5 g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate	129663-13-4		5g	€642.00	2023-06-22
abcr	AB243914-1g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate; .	129663-13-4		1g	€211.90	2025-04-21
abcr	AB243914-5g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate; .	129663-13-4		5g	€642.00	2025-04-21
Ambeed	A816077-1g	Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate	129663-13-4	95+%	1g	$107.0	2024-04-24

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Cas no 129663-13-4 (Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate)

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Pricemore >>

Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate Related Literature

Related Categories

129663-13-4 (Ethyl 5-acetyl-3-methylisoxazole-4-carboxylate) Related Products